Cas no 2248269-87-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- EN300-6516486
- 2248269-87-4
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate
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- Inchi: 1S/C18H14N2O4/c21-16(11-19-10-9-12-5-1-4-8-15(12)19)24-20-17(22)13-6-2-3-7-14(13)18(20)23/h1-8H,9-11H2
- InChI Key: HYQSDAVTIOUOIY-UHFFFAOYSA-N
- SMILES: O(C(CN1C2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 322.09535693g/mol
- Monoisotopic Mass: 322.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516486-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6516486-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate |
2248269-87-4 | 10g |
$3131.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate (CAS No: 2248269-87-4)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate, identified by the CAS number 2248269-87-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the heterocyclic class and exhibits a complex structural framework that has garnered attention for its potential biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.
The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate features a central isoindole core substituted with an acetic acid derivative at the 2-position. This arrangement creates a unique scaffold that may interact with biological targets in novel ways. The dioxo group at the 1-position introduces electrophilic centers, which can participate in various chemical reactions, while the dihydroindole moiety at the 2-position adds another layer of complexity to its potential biological interactions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the dual functionality of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-yl)acetate may allow it to interact with multiple protein targets simultaneously. This property is particularly valuable in the development of multitarget drugs, which are increasingly recognized for their ability to modulate complex disease pathways more effectively than single-target agents.
In the realm of medicinal chemistry, the synthesis of derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indol-1-y)acetate has been a focus of several research groups. By modifying specific functional groups or introducing new substituents, chemists aim to enhance its pharmacological properties. For instance, modifications at the acetic acid moiety could improve solubility or metabolic stability, while alterations at the isoindole core might fine-tune binding affinity to specific biological targets.
The potential applications of 1,3-dioxo-2,3-dihydro-1H-isodi-nolactone (a common name for this compound) span across various therapeutic areas. Preliminary studies have indicated that it may possess anti-inflammatory, antioxidant, and even anticancer properties. These findings are particularly intriguing given the growing demand for natural product-inspired compounds that can be developed into novel therapeutics. The structural motifs found in 2248269 CAS no compound are reminiscent of several bioactive natural products, suggesting that it could be a valuable scaffold for drug development.
One of the most exciting aspects of working with such complex molecules is the opportunity to uncover new mechanisms of action. The intricate interplay between different functional groups in CAS no: 2248269 compound may enable it to modulate multiple signaling pathways simultaneously. This capability is especially relevant in diseases like cancer and neurodegeneration, where dysregulation of multiple pathways contributes to pathogenesis. By targeting these pathways with precision, compounds like CAS no 2248269 chemical could offer therapeutic advantages over existing treatments.
The synthesis and characterization of CAS no 2248269 molecule have been facilitated by recent innovations in synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have allowed chemists to construct complex heterocyclic frameworks with high efficiency and selectivity. These advances have not only streamlined the synthesis process but also opened up new possibilities for structural diversification and lead optimization.
As research continues to progress, it is likely that more derivatives of CAS no:2248269 chemical name will be explored for their pharmacological potential. The combination of computational modeling with experimental validation will be crucial in determining which derivatives exhibit the most promising biological activities. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.
In conclusion,CAS no:2248269 chemical formula represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As our understanding of its properties grows,CAS no:2248269 molecular structure could pave the way for new treatments targeting some of today's most challenging diseases.
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